N-[(3,4-dimethoxyphenyl)methyl]-N-methyl-2-phenylethene-1-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(3,4-dimethoxyphenyl)methyl]-N-methyl-2-phenylethene-1-sulfonamide, also known as DMPSA, is a sulfonamide derivative that has been extensively studied for its potential use in various scientific research applications. DMPSA is a white crystalline powder that has a molecular weight of 365.47 g/mol and a melting point of 199-201°C. In
Mechanism of Action
The exact mechanism of action of N-[(3,4-dimethoxyphenyl)methyl]-N-methyl-2-phenylethene-1-sulfonamide is not fully understood, but it is thought to involve the chelation of metal ions, particularly copper ions. This compound has been shown to form stable complexes with copper ions, which may contribute to its fluorescence properties and potential therapeutic activity.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity and does not appear to have any significant adverse effects on biochemical or physiological systems. However, further studies are needed to fully understand the potential effects of this compound on biological systems.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[(3,4-dimethoxyphenyl)methyl]-N-methyl-2-phenylethene-1-sulfonamide is its high selectivity for copper ions, which makes it a promising candidate for the development of copper-specific imaging agents. However, this compound may not be suitable for all applications due to its relatively low water solubility and limited stability under certain conditions.
Future Directions
There are several potential future directions for N-[(3,4-dimethoxyphenyl)methyl]-N-methyl-2-phenylethene-1-sulfonamide research, including the development of new copper-specific imaging agents, the exploration of this compound as a potential therapeutic agent for cancer treatment, and the investigation of the potential effects of this compound on biological systems. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various scientific research fields.
In conclusion, this compound is a sulfonamide derivative that has been extensively studied for its potential use in various scientific research applications. This compound has high selectivity for copper ions and may have potential applications as a fluorescent probe, ligand for metal ions, and potential therapeutic agent for cancer treatment. Further studies are needed to fully understand the potential applications and limitations of this compound in various scientific research fields.
Synthesis Methods
N-[(3,4-dimethoxyphenyl)methyl]-N-methyl-2-phenylethene-1-sulfonamide can be synthesized using a multi-step reaction process. The first step involves the reaction of 3,4-dimethoxybenzaldehyde with benzylamine to form the intermediate N-benzyl-3,4-dimethoxybenzylamine. This intermediate is then reacted with N-methyl-2-bromoethylsulfonamide in the presence of potassium carbonate to form this compound.
Scientific Research Applications
N-[(3,4-dimethoxyphenyl)methyl]-N-methyl-2-phenylethene-1-sulfonamide has been studied for its potential use in various scientific research applications, including as a fluorescent probe for imaging biological systems, as a ligand for metal ions, and as a potential therapeutic agent for cancer treatment. This compound has been shown to selectively bind to copper ions, which makes it a promising candidate for the development of copper-specific imaging agents.
properties
IUPAC Name |
(E)-N-[(3,4-dimethoxyphenyl)methyl]-N-methyl-2-phenylethenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO4S/c1-19(14-16-9-10-17(22-2)18(13-16)23-3)24(20,21)12-11-15-7-5-4-6-8-15/h4-13H,14H2,1-3H3/b12-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RXOMUQATZABTBQ-VAWYXSNFSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC(=C(C=C1)OC)OC)S(=O)(=O)C=CC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(CC1=CC(=C(C=C1)OC)OC)S(=O)(=O)/C=C/C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.